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Compound of Interest

Compound Name: Sebacic dihydrazide

Cat. No.: B147458 Get Quote

An In-depth Review of the Physicochemical Properties, Synthesis, and Applications of

Decanedihydrazide as a Versatile Crosslinking Agent.

Introduction
Sebacic dihydrazide, systematically known as decanedihydrazide, is a linear aliphatic

dihydrazide that has garnered significant interest in the fields of polymer chemistry, materials

science, and increasingly, in biomedical applications such as drug delivery and tissue

engineering. Its bifunctional nature, characterized by two terminal hydrazide groups (-

CONHNH₂), allows it to act as a potent crosslinking agent, chain extender, and curing agent for

a variety of polymers. This technical guide provides a comprehensive overview of sebacic
dihydrazide, focusing on its core chemical data, experimental protocols for its synthesis and

application, and its functional mechanisms.

Core Chemical and Physical Data
Sebacic dihydrazide is a white crystalline powder.[1] Its identity is most precisely defined by

its CAS Registry Number and IUPAC name. It is important to note that while 925-83-7 is the

most commonly cited CAS number, the alternative number 125-83-7 is also frequently

referenced in commercial and technical literature.[2][3]

Table 1: Physicochemical Properties of Sebacic Dihydrazide
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Property Value Source(s)

IUPAC Name Decanedihydrazide [2]

CAS Number 925-83-7 (primary), 125-83-7 [2][4]

Molecular Formula C₁₀H₂₂N₄O₂ [4]

Molecular Weight 230.31 g/mol [4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 185-186 °C [4][5]

Boiling Point 515.3 °C at 760 mmHg [4][5]

Density 1.082 g/cm³ [4][5]

Solubility

Practically insoluble in water [5]

Soluble in methanol [5]

Very soluble in N,N-

Dimethylformamide (DMF)
[5]

Sparingly soluble in glacial

acetic acid
[5]

Very slightly soluble in

chloroform
[5]

Experimental Protocols
Detailed methodologies are crucial for the reproducible synthesis and application of sebacic
dihydrazide. The following sections provide cited and constructed protocols for its laboratory

preparation and its use as a hydrogel crosslinker.

Synthesis of Sebacic Dihydrazide
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The most common laboratory synthesis of sebacic dihydrazide involves the reaction of a

sebacic acid diester, such as dimethyl sebacate or diethyl sebacate, with hydrazine hydrate.

The reaction proceeds via nucleophilic acyl substitution, where the hydrazine displaces the

alcohol moieties of the ester.

Protocol: Synthesis from Diethyl Sebacate and Hydrazine Hydrate

This protocol is based on established methods for the synthesis of dihydrazides from diesters.

[6]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve diethyl sebacate (1 mole equivalent) in methanol or ethanol.

Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (a molar excess,

typically 2.2 to 2.5 mole equivalents) dropwise. The reaction is exothermic, and the addition

rate should be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, heat the mixture to reflux and maintain for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Isolation: Upon completion, cool the reaction mixture to room temperature. The sebacic
dihydrazide product, being insoluble in the alcohol solvent, will precipitate out as a white

solid.

Purification: Collect the precipitate by vacuum filtration. Wash the solid with cold methanol or

ethanol to remove unreacted starting materials and byproducts.

Drying: Dry the purified sebacic dihydrazide in a vacuum oven to yield the final product.
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Synthesis workflow for Sebacic Dihydrazide.

Application: Hydrogel Crosslinking for Drug Delivery
Sebacic dihydrazide is an effective crosslinker for biopolymers containing carbonyl groups

(aldehydes or ketones), such as oxidized polysaccharides (e.g., dialdehyde cellulose, oxidized

dextran) or certain functionalized proteins. The reaction between the hydrazide and

aldehyde/ketone forms a stable hydrazone bond. This is particularly useful for creating

biocompatible and biodegradable hydrogels for controlled drug release.

Protocol: Preparation of a Sebacic Dihydrazide-Crosslinked Chitosan Hydrogel

This protocol describes the general steps for creating a crosslinked hydrogel, a common

application in drug delivery research.[7][8]

Chitosan Functionalization (Oxidation): Dissolve chitosan in an acidic solution (e.g., acetic

acid). Add an oxidizing agent (e.g., sodium periodate) to the solution to oxidize the vicinal

diols of the chitosan backbone into dialdehydes. The degree of oxidation can be controlled

by the amount of periodate used. Purify the resulting aldehyde-functionalized chitosan by

dialysis against deionized water.
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Hydrogel Precursor Solutions: Prepare a sterile aqueous solution of the oxidized chitosan. In

a separate sterile container, prepare a solution of sebacic dihydrazide in a biocompatible

solvent (e.g., a small amount of DMSO, then diluted with water, as it is poorly soluble in pure

water). The drug to be encapsulated can be dissolved in either of these precursor solutions,

depending on its solubility and stability.

Crosslinking and Gelation: Mix the two precursor solutions. The crosslinking reaction will

begin, forming hydrazone bonds between the chitosan's aldehyde groups and the

dihydrazide's hydrazide groups. Gelation time can be modulated by adjusting the

concentration of the reactants, pH, and temperature.

Drug Loading: For in-situ loading, the therapeutic agent is mixed into one of the precursor

solutions before crosslinking. For post-loading, the pre-formed hydrogel can be incubated in

a solution containing the drug, allowing it to diffuse into the hydrogel matrix.

Characterization: The resulting hydrogel should be characterized for its swelling behavior,

degradation rate, mechanical properties, and drug release profile.
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Chemical crosslinking mechanism via hydrazone bond formation.

Conclusion
Sebacic dihydrazide is a valuable and versatile molecule for researchers, scientists, and drug

development professionals. Its well-defined chemical properties, coupled with its ability to form

stable crosslinks under mild conditions, make it an ideal candidate for the development of

advanced polymer-based materials. From enhancing the mechanical properties of industrial

resins to forming the backbone of sophisticated drug delivery hydrogels, the applications of

sebacic dihydrazide continue to expand. The protocols and data presented in this guide offer

a foundational resource for harnessing the potential of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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